BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to 2-[2-(2-
Chloroethoxy)ethoxy]ethanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-[2-(2-
Chloroethoxy)ethoxy]ethanol

Cat. No.: B139825

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-[2-(2-Chloroethoxy)ethoxy]ethanol, also known by its synonym Triethylene glycol
monochlorohydrin, is a colorless to pale yellow liquid organic compound. It serves as a crucial
intermediate and building block in various chemical syntheses, particularly within the
pharmaceutical industry.[1][2] Its utility is primarily derived from its bifunctional nature,
possessing both a reactive chloro group and a terminal hydroxyl group, which allows for its
incorporation into a diverse range of molecular scaffolds.[1] This guide provides an in-depth
overview of its chemical and physical properties, detailed experimental protocols for its
characterization, and a summary of its synthesis.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-[2-(2-
Chloroethoxy)ethoxy]ethanol is presented in the table below. This data is essential for its
handling, application in synthetic procedures, and for quality control purposes.
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Property Value Reference
Molecular Formula C6H13CIO3 [3114]
Molecular Weight 168.62 g/mol [3114]

CAS Number 5197-62-6 [31[4]
Appearance Colorless to pale yellow liquid [2]

Boiling Point 117-120 °C at 5 mmHg [3]

Density 1.16 g/mL at 25 °C [3]
Refractive Index (n20/D) 1.458 [3]
Solubility Soluble in chloroform. [4]

Stable under normal
Stability conditions. Incompatible with [1]

strong oxidizing agents.

Synthesis

The primary synthetic route to 2-[2-(2-Chloroethoxy)ethoxy]ethanol involves the reaction of
2-(2-chloroethoxy)ethanol with ethylene oxide.[5] A detailed experimental protocol is described
below.

Experimental Protocol: Synthesis of 2-[2-(2-
Chloroethoxy)ethoxy]ethanol

This protocol is based on the ethoxylation of 2-(2-chloroethoxy)ethanol.
Materials:

e 2-(2-Chloroethoxy)ethanol

» Ethylene oxide

e Boron trifluoride diethyl etherate (BFs-Et20) as a catalyst
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» Three-necked flask equipped with a stirrer, thermometer, and gas inlet
e Heating mantle
e Vacuum distillation apparatus

Procedure:

To a three-necked flask, add 2-(2-chloroethoxy)ethanol and a catalytic amount of boron
trifluoride diethyl etherate.

» Heat the mixture to 45-55 °C while stirring.

» Slowly bubble ethylene oxide gas into the reaction mixture. The rate of addition should be
controlled to maintain the reaction temperature within the specified range.

» After the addition of ethylene oxide is complete, continue stirring for an additional 2.5 hours
at 45-55 °C to ensure the reaction goes to completion.[6]

 After the reaction, purify the crude product by vacuum distillation.[2]

2-(2-Chloroethoxy)ethanol + 1. Mix and Heat
Ethylene Oxide + | Mandieat
BF3-Et20 (catalyst)

Reaction at 45-55°C
(2.5 hours)

Vacuum Distillation

)

2-[2-(2-ChIoroethoxy)ethoxy]ethanoD

Click to download full resolution via product page
Caption: Synthesis workflow for 2-[2-(2-Chloroethoxy)ethoxy]ethanol.

Experimental Characterization

Accurate determination of the physical properties of 2-[2-(2-Chloroethoxy)ethoxy]ethanol is
critical for its use in research and development. The following sections provide detailed
protocols for measuring its boiling point, density, and refractive index.

Boiling Point Determination
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The boiling point is a fundamental physical property that indicates the temperature at which a
liquid turns into a vapor at a given pressure.

Experimental Protocol: Micro Boiling Point Determination
This method is suitable for small sample volumes.

Apparatus:

Thiele tube or a small beaker for heating bath (e.g., mineral oil)

Thermometer

Capillary tube (sealed at one end)

Small test tube (fusion tube)

Heating source (e.g., Bunsen burner or hot plate)

Procedure:

Place a small amount of 2-[2-(2-Chloroethoxy)ethoxy]ethanol into the small test tube.

 Invert the sealed capillary tube and place it inside the test tube with the open end submerged
in the liquid.

 Attach the test tube to the thermometer.

o Immerse the assembly in the Thiele tube or heating bath.

o Gently heat the apparatus.[7]

e Observe a steady stream of bubbles emerging from the capillary tube.
e Turn off the heat and allow the apparatus to cool slowly.

o The temperature at which the liquid begins to enter the capillary tube is the boiling point.[7]

[8]
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Apparatus Setup

Place sample in test tube

'

Insert inverted sealed capillary tube

'

Attach tube to thermometer

'

Immerse in heating bath

Measurement

Heat gently

'

Observe steady stream of bubbles

'

Turn off heat and cool

'

Record temperature when liquid enters capillary

oiling Point
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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